Cas no 647863-18-1 (2-(Ethylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride)

• Product Name: 2-(Ethylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride
• CAS No: 647863-18-1
• MF: C₉H₁₄ClN₃S
• MW: 231.745559215546
• CID: 2133864
• Update Time: 2023-08-04

2-(Ethylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(ethylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride
• WQWDAUWXNLTTTD-UHFFFAOYSA-N
• 2-(Ethylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine, hydrochloride
• 2-(Ethylthio)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride

• Inchi： 1S/C9H13N3S.ClH/c1-2-13-9-11-5-7-3-4-10-6-8(7)12-9;/h5,10H,2-4,6H2,1H3;1H
• InChI Key： WQWDAUWXNLTTTD-UHFFFAOYSA-N
• SMILES： Cl.S(CC)C1=NC=C2C(CNCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 63.1